Cas no 1007110-53-3 (1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
1-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly utilized as an intermediate in organic synthesis and cross-coupling reactions, particularly Suzuki-Miyaura couplings. The tetramethyl-1,3,2-dioxaborolane protecting group enhances stability and solubility in organic solvents, facilitating handling and storage. This compound is valued for its compatibility with a wide range of reaction conditions and its role in constructing complex heterocyclic frameworks. Its well-defined structure and consistent reactivity make it a reliable reagent for pharmaceutical and materials science applications. Proper storage under inert conditions is recommended to maintain its integrity.
1007110-53-3 structure
Product Name:1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1007110-53-3
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD16659009
CID:1010938
PubChem ID:53217252
Update Time:2025-07-25
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-Ethylpyrazole-5-boronic Acid Pinacol Ester
- 1H-Pyrazole,1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- N-ethylpyrazole-5- boronic ester
- 1-Ethyl-1H-pyrazole-5-boronic acid pinacol ester
- (1-ETHYL-1H-PYRAZOL-5-YL)BORONIC ACID PINACOL ESTER
- 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-ethylpyrazole-5-boronic acid, pinacol ester
- PKJCXHILXIEALN-UHFFFAOYSA-N
- STL415200
- TRA0002482
- PB21399
- AS-3
-
- MDL: MFCD16659009
- Inchi: 1S/C11H19BN2O2/c1-6-14-9(7-8-13-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
- InChI Key: PKJCXHILXIEALN-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=NN2CC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 222.15400
- Monoisotopic Mass: 222.1539580 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- Molecular Weight: 222.09
Experimental Properties
- PSA: 36.28000
- LogP: 1.20220
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105468-5g |
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95+% | 5g |
$139 | 2021-08-06 | |
| Chemenu | CM105468-10g |
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95+% | 10g |
$261 | 2021-08-06 | |
| TRC | E925668-100mg |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E925668-250mg |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E925668-500mg |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | E925668-1g |
1-Ethylpyrazole-5-boronic Acid Pinacol Ester |
1007110-53-3 | 1g |
$98.00 | 2023-05-18 | ||
| Fluorochem | 211133-250mg |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 250mg |
£11.00 | 2022-03-01 | |
| Fluorochem | 211133-1g |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 1g |
£26.00 | 2022-03-01 | |
| Fluorochem | 211133-5g |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 5g |
£92.00 | 2022-03-01 | |
| Fluorochem | 211133-10g |
1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1007110-53-3 | 95% | 10g |
£167.00 | 2022-03-01 |
1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
1007110-53-3 (1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole) Related Products
- 948593-47-3(2-[4-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethanol)
- 847818-75-1(1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 934586-51-3(1-Propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 847818-74-0(1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 948593-46-2(1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-4-amine)
- 1282518-60-8(1-(propan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1047636-01-0(1-Ethyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1071496-88-2(1-(1-methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 847818-76-2(1-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole)
- 847818-77-3(1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent